Cas no 4927-37-1 (5-phenyl-5-methyl hexanone-3)

5-phenyl-5-methyl hexanone-3 structure
Product name:5-phenyl-5-methyl hexanone-3
5-phenyl-5-methyl hexanone-3 Chemical and Physical Properties
Names and Identifiers
-
- 5-phenyl-5-methyl hexanone-3
- 5-PHENYL-5-METHYL-3-HEXANONE
- 2,5-Dimethyl-2-phenyl-4-hexanon
- DAMASCOL,4
- 2,5-Dimethyl-5-phenylhexan-3-one
- 4927-37-1
- DTXSID801318341
- SCHEMBL10975577
-
- Inchi: InChI=1S/C14H20O/c1-11(2)13(15)10-14(3,4)12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3
- InChI Key: ASWPPZVTWXWGFU-UHFFFAOYSA-N
- SMILES: CC(C)C(=O)CC(C)(C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 204.15100
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.57940
5-phenyl-5-methyl hexanone-3 Related Literature
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A. N. Alayón,J. G. Ortega Avila,I. Echeverri Jiménez Food Funct., 2018,9, 1570-1577
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
4927-37-1 (5-phenyl-5-methyl hexanone-3) Related Products
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- 17206-54-1(2-Methyl-2-phenylcyclohexanone)
- 5409-60-9(4,4-Diphenyl-2-butanone)
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- 14996-78-2(2-phenylcycloheptan-1-one)
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